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Compound of Interest

Compound Name: 5,5'-Dibromo-BAPTA

Cat. No.: B038350

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 5,5'-Dibromo-BAPTA, a widely
used calcium chelator, for precise control of intracellular calcium ([Ca?*]) in experimental
settings. Mastery of this tool is paramount for obtaining reproducible and accurate results in
studies of calcium signaling.

Core Principles of 5,5'-Dibromo-BAPTA Calcium
Buffering

5,5'-Dibromo-BAPTA is a derivative of the calcium chelator BAPTA (1,2-bis(o-
aminophenoxy)ethane-N,N,N',N'-tetraacetic acid). The addition of two bromine atoms to the
benzene rings of the BAPTA molecule modifies its affinity for calcium ions, making it an
invaluable tool for buffering intracellular calcium to specific concentrations.[1] Its primary
function is to act as a Ca?* buffer by selectively binding free Ca2* ions.[2] This chelation
process involves the coordination of the Ca2* ion by eight donor atoms within the BAPTA
molecule, forming a stable, cage-like structure around the calcium ion.[2]

A key advantage of 5,5'-Dibromo-BAPTA and other BAPTA derivatives is their high selectivity
for Caz+ over magnesium (Mg2*), which is crucial given the high intracellular concentration of
Mg2z*.[2][3] They also exhibit faster binding kinetics and are less sensitive to pH changes within
the physiological range compared to older chelators like EGTA.[2][3][4]
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Quantitative Data Summary

The following tables summarize the key physicochemical and calcium binding properties of
5,5'-Dibromo-BAPTA.

Table 1: Physicochemical Properties of 5,5'-Dibromo-BAPTA

Property Value References
Molecular Formula (Free Acid) C22H22Br2N2010 [L1[31[4]1[5]16]
Molecular Weight (Free Acid) 634.23 g/mol [L1[31[41[5]16]

Molecular Formula

C22H18Br2KaN20 141517118119
(Tetrapotassium Salt) oo AT LRI
Molecular Weight 286.59 a/mol LEIIEITEI]

: mo

(Tetrapotassium Salt) g
Appearance White to off-white solid [L15117118119]
Solubility (Tetrapotassium Salt)  Soluble in water [LI315107118119]
Storage Temperature (Solid

4°C [LI[5][81[9][10]
Salt)
Storage Temperature (AM

-20°C [10]

Ester, Solid)

Table 2: Calcium Binding Properties of 5,5'-Dibromo-BAPTA
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Property Value Conditions References
Dissociation Constant 16-3.6 UM In the absence of [BI41516l718IeN11]
(Kd) for Caz* PeoH Mgz2+ [12][13][14]
Binding Kinetics (On- Fast (~108 - 10° Estimated for BAPTA [11913]
rate) M-1s—1) derivatives
Selectivity High (Caz* vs. Mg?") [3][11]
o Low in physiological
pH Sensitivity [3][11]

range

Experimental Protocols

Protocol 1: Loading Cells with 5,5'-Dibromo-BAPTA AM

The acetoxymethyl (AM) ester form of 5,5'-Dibromo-BAPTA is membrane-permeant and is

widely used for loading the chelator into live cells.[1][7] Once inside the cell, intracellular

esterases cleave the AM groups, trapping the active, membrane-impermeant form of the
chelator in the cytosol.[15][16]

Materials:

Procedure:

5,5'-Dibromo-BAPTA, AM ester

Pluronic F-127 (20% solution in dry DMSO)[7][11]

Probenecid (optional, to prevent chelator extrusion)[16]

High-quality, anhydrous Dimethyl Sulfoxide (DMSO)[1][4][10][11][15]

Physiological buffer (e.g., Hanks' Balanced Salt Solution, HBSS)[3][11][15]

o Stock Solution Preparation: Prepare a 1-10 mM stock solution of 5,5'-Dibromo-BAPTA AM

in anhydrous DMSO.[11][15] Store in small, single-use aliquots at -20°C, protected from light

and moisture to avoid degradation.[10][11][15]
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e Loading Solution Preparation:
o Warm the required reagents to room temperature.[15]

o For a typical final concentration of 1-10 uM, dilute the stock solution into the physiological
buffer.[11]

o To aid in dispersion, pre-mix the 5,5'-Dibromo-BAPTA AM stock solution with an equal
volume of 20% Pluronic F-127 before adding it to the buffer.[4][11] The final concentration
of Pluronic F-127 should be around 0.02-0.04%.[4]

o If using, add probenecid to the loading buffer at a final concentration of 1-2.5 mM.[3][15]
e Cell Loading:
o Replace the cell culture medium with the loading solution.[3][11]

o Incubate the cells for 30-60 minutes at 37°C.[3][4][11] The optimal time and concentration
should be determined empirically for each cell type.[3][11]

e Washing and De-esterification:

o Remove the loading solution and wash the cells two to three times with fresh, pre-warmed
physiological buffer to remove extracellular chelator.[3][4][6]

o Incubate the cells for an additional 30 minutes in fresh buffer to allow for complete de-
esterification of the AM ester by intracellular esterases.[4][7][11][16] The cells are now
ready for experimentation.

Protocol 2: Introduction via Patch Pipette

The membrane-impermeant salt form of 5,5'-Dibromo-BAPTA can be introduced directly into
cells through a patch pipette during electrophysiological recordings.[3]

Materials:

e 5,5-Dibromo-BAPTA, tetrapotassium salt
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« Internal patch pipette solution
Procedure:

o Prepare Internal Solution: Dissolve the 5,5'-Dibromo-BAPTA tetrapotassium salt directly into
the internal pipette solution to the desired final concentration (e.g., 1-10 mM).[7]

o Adjust and Filter: Ensure the pH and osmolarity of the internal solution are readjusted after
adding the chelator. Filter the final solution through a 0.2 um syringe filter.[7]

« Fill Pipette: Back-fill the patch pipette with the 5,5'-Dibromo-BAPTA-containing internal
solution.

Visualizing Workflows and Signaling Pathways
Experimental Workflow for Calcium Buffering Studies

The following diagram illustrates a typical workflow for investigating the effect of a substance
on intracellular calcium levels, utilizing 5,5'-Dibromo-BAPTA as a calcium buffer.
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Caption: A generalized workflow for studying intracellular calcium signaling using 5,5'-
Dibromo-BAPTA.

Modulation of Glutamate-Induced Excitotoxicity

Overstimulation of glutamate receptors, particularly NMDA receptors, can lead to excessive
calcium influx and subsequent neurotoxic cascades. 5,5'-Dibromo-BAPTA can be used to
buffer this pathological rise in intracellular calcium, helping to dissect the calcium-dependent
steps in this pathway.[1]
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Caption: The role of 5,5'-Dibromo-BAPTA in mitigating glutamate-induced excitotoxicity.

Interception of IP3-Mediated Calcium Release
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Many G-protein coupled receptors (GPCRs) activate phospholipase C (PLC), which generates
inositol trisphosphate (IP3). IPs then binds to its receptors on the endoplasmic reticulum (ER),
triggering the release of stored Ca2*. 5,5'-Dibromo-BAPTA can be employed to buffer this
cytosolic Ca?* increase, allowing for the investigation of downstream, calcium-dependent
events.[12]
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Caption: Buffering of IPs-mediated Ca2* release from the ER by 5,5'-Dibromo-BAPTA.

Potential Off-Target Effects and Considerations

While 5,5'-Dibromo-BAPTA is a powerful tool, it is essential to be aware of potential artifacts.
BAPTA and its derivatives have been reported to have effects independent of their calcium-
chelating properties, such as potential impacts on the cytoskeleton.[3][10][17] Additionally, the
hydrolysis of the AM ester releases formaldehyde, which can be cytotoxic at high
concentrations.[10] Therefore, it is crucial to use the lowest effective concentration and include
appropriate controls in all experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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